Cas no 2168804-42-8 (7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro3.5nonane)

• Product Name: 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro3.5nonane
• CAS No: 2168804-42-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6182807
• PubChem ID: 165522937
• Update Time: 2025-07-09

7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro3.5nonane
• EN300-1279551
• 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane
• 2168804-42-8

• Inchi： 1S/C11H21NO2/c1-8(2)9-10(3,4)5-14-11(12-9)6-13-7-11/h8-9,12H,5-7H2,1-4H3
• InChI Key： QUBXLLLYUGPRJQ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C(C(C)C)NC21COC2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro3.5nonane

Recent Advances in the Study of 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane (CAS: 2168804-42-8)

The compound 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane (CAS: 2168804-42-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane exhibits selective binding affinity for specific GABA_A receptor subtypes, which could make it a candidate for treating anxiety disorders and epilepsy. The compound's spirocyclic architecture is believed to contribute to its enhanced metabolic stability and blood-brain barrier permeability, addressing some of the limitations observed with traditional GABAergic agents.

In addition to its CNS applications, recent synthetic chemistry efforts have explored scalable and efficient routes to produce 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach using chiral auxiliaries, achieving high enantiomeric purity (>98% ee). This advancement is critical for future preclinical studies, as enantiopure forms often exhibit superior pharmacological profiles. The synthetic protocol also emphasized green chemistry principles, reducing the use of hazardous reagents and improving overall yield (up to 72%).

Further investigations have explored the compound's potential as a scaffold for drug discovery. Molecular docking studies reveal that 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane can serve as a versatile core structure for designing inhibitors of kinases and phosphodiesterases. For instance, derivatives of this compound have demonstrated sub-micromolar IC₅₀ values against PDE4B, a target implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD). These findings were corroborated by X-ray crystallography data, which highlighted key interactions between the spirocyclic core and the enzyme's active site.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution properties, its elimination half-life may require optimization to achieve sustained therapeutic effects. Additionally, toxicological assessments are ongoing to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with Phase I clinical trials anticipated within the next two years.

In conclusion, 7,7-dimethyl-8-(propan-2-yl)-2,5-dioxa-9-azaspiro[3.5]nonane (CAS: 2168804-42-8) represents a compelling case study in modern drug discovery, combining innovative synthetic chemistry with targeted biological applications. Its multifaceted potential underscores the importance of continued research to unlock its full therapeutic value. Future directions may include exploring its utility in combination therapies and further structural modifications to enhance selectivity and potency.